Cas no 952435-11-9 (2-Chloro-4-methylthieno[3,2-d]pyrimidine)

• Product Name: 2-Chloro-4-methylthieno[3,2-d]pyrimidine
• CAS No: 952435-11-9
• MF: C₇H₅ClN₂S
• MW: 184.645998716354
• CID: 5058506
• Update Time: 2025-06-26

2-Chloro-4-methylthieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-methylthieno[3,2-d]pyrimidine
• 2-Chloro-4-methylthieno[3,2-d]pyrimidine

• Inchi： 1S/C7H5ClN2S/c1-4-6-5(2-3-11-6)10-7(8)9-4/h2-3H,1H3
• InChI Key： CQSIRYFENRVFHQ-UHFFFAOYSA-N
• SMILES： ClC1N=C(C)C2=C(C=CS2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 2.7
• Topological Polar Surface Area: 54

Additional information on 2-Chloro-4-methylthieno[3,2-d]pyrimidine

Introduction to 2-Chloro-4-methylthieno[3,2-d]pyrimidine (CAS No. 952435-11-9) in Modern Pharmaceutical Research

2-Chloro-4-methylthieno[3,2-d]pyrimidine (CAS No. 952435-11-9) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the thienopyrimidine class, which is known for its broad spectrum of pharmacological applications, including antiviral, anticancer, and antimicrobial properties. The presence of both chloro and methyl substituents in its structure enhances its reactivity, making it a valuable scaffold for further derivatization and drug development.

The thieno[3,2-d]pyrimidine core is a fused bicyclic system consisting of a thiophene ring linked to a pyrimidine ring. This unique arrangement imparts distinct electronic and steric properties that can be exploited to modulate biological activity. The chloro substituent at the 2-position introduces a polar, electron-withdrawing group that can influence both the solubility and reactivity of the molecule. On the other hand, the methyl group at the 4-position provides steric hindrance and can affect binding interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. 2-Chloro-4-methylthieno[3,2-d]pyrimidine has emerged as a promising candidate due to its ability to interact with various biological targets. For instance, studies have demonstrated its potential as an inhibitor of kinases, which are enzymes involved in cell signaling pathways implicated in cancer progression. The compound's ability to disrupt these pathways makes it an attractive lead for further investigation.

One of the most compelling aspects of 2-chloro-4-methylthieno[3,2-d]pyrimidine is its structural flexibility. The thienopyrimidine scaffold can be modified at multiple positions to optimize potency and selectivity. Researchers have explored various derivatives of this compound, incorporating different substituents to enhance their pharmacological profiles. For example, replacing the chloro group with other functional groups such as fluoro or trifluoromethyl can alter the metabolic stability and binding affinity of the molecule.

The synthesis of 2-chloro-4-methylthieno[3,2-d]pyrimidine typically involves multi-step organic reactions starting from commercially available precursors. The process often includes cyclization reactions to form the thienopyrimidine core, followed by functional group transformations such as chlorination and methylation. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

Recent studies have highlighted the therapeutic potential of thienopyrimidine derivatives in treating various diseases. For instance, a notable study published in the Journal of Medicinal Chemistry reported the discovery of several thienopyrimidine-based compounds with potent antiviral activity against RNA viruses. These findings underscore the importance of 2-chloro-4-methylthieno[3,2-d]pyrimidine as a building block for developing novel antiviral agents.

The compound's mechanism of action is still under investigation, but preliminary studies suggest that it may exert its effects by inhibiting key enzymes or receptors involved in pathogenic processes. This has sparked interest in exploring its potential for treating not only viral infections but also other conditions such as inflammation and autoimmune disorders.

In conclusion, 2-chloro-4-methylthieno[3,2-d]pyrimidine (CAS No. 952435-11-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its role as a versatile scaffold for drug development underscores its importance in modern medicinal chemistry. As research continues to uncover new therapeutic applications for this compound and its derivatives, it is likely to remain a cornerstone in the quest for novel treatments across multiple disease areas.